Cas no 19006-46-3 (4-Hydroxy-3-nitrocinnamic Acid)

• Product Name: 4-Hydroxy-3-nitrocinnamic Acid
• CAS No: 19006-46-3
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 123296
• PubChem ID: 11447129
• Update Time: 2025-04-24

4-Hydroxy-3-nitrocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-hydroxy-3-nitrophenyl)-
• 3-(4-hydroxy-3-nitrophenyl)prop-2-enoic acid
• 4-HYDROXY-3-NITROCINNAMIC ACID
• 4-hydroxy-3-nitro-cinnamic acid
• HCGMDTLRKLJPHE-DUXPYHPUSA-N
• 19006-46-3
• (2E)-3-(4-hydroxyl-3-nitrophenyl)acrylic acid
• 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-
• SCHEMBL2785445
• (2E)-3-(4-HYDROXY-3-NITROPHENYL)PROP-2-ENOIC ACID
• (E)-3-(4-hydroxy-3-nitrophenyl)prop-2-enoic acid
• 4-Hydroxy-3-nitrocinnamic Acid

• Inchi： 1S/C9H7NO5/c11-8-3-1-6(2-4-9(12)13)5-7(8)10(14)15/h1-5,11H,(H,12,13)/b4-2+
• InChI Key： HCGMDTLRKLJPHE-DUXPYHPUSA-N
• SMILES： OC1C=CC(/C=C/C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03241
• Monoisotopic Mass: 209.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 4-Hydroxy-3-nitrocinnamic Acid

2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-: A Comprehensive Overview

The compound 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)-, also known by its CAS number 19006-46-3, is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of acrylic acids and exhibits a distinctive structure characterized by a hydroxynitrophenyl group attached to the acrylic acid backbone. Its unique functional groups make it a subject of interest for researchers exploring its potential applications in pharmaceuticals, biotechnology, and materials science.

Recent studies have focused on the biochemical properties of this compound, particularly its interaction with enzymes and receptors. The presence of both a hydroxyl group and a nitro group in the phenyl ring introduces complex electronic effects, which can influence its reactivity and biological activity. These groups also make the compound susceptible to various chemical modifications, enabling researchers to tailor it for specific applications.

In the realm of drug discovery, 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)- has shown potential as a lead molecule in the development of antimicrobial agents. Its structural features allow for the creation of compounds that can disrupt bacterial cell walls or interfere with essential metabolic pathways. Furthermore, its ability to form stable co-crystals and nanoparticles has been explored, which could enhance its bioavailability and targeted delivery.

Recent advancements in synthetic chemistry have facilitated the large-scale production of this compound, making it more accessible for research and industrial applications. Innovations such as green chemistry protocols have also been applied to streamline its synthesis, reducing environmental impact while maintaining high purity standards.

The study of 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)- extends into the field of biomaterials, where it has been investigated for its potential use in tissue engineering and drug delivery systems. Its functional groups enable the formation of hydrogels and other biomimetic materials, which can mimic the natural extracellular matrix and support cell growth and differentiation.

Moreover, this compound's interaction with immunological pathways has been a focus of recent research. The nitro group, in particular, has been linked to immune-modulating effects, suggesting its potential role in the development of therapeutic agents targeting inflammatory diseases.

In conclusion, 2-Propenoic acid, 3-(4-hydroxy-3-nitrophenyl)- (CAS NO19006-46-3) stands as a versatile compound with diverse applications in the biomedical field. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutic solutions and biotechnological advancements.